Ethyl 4-(2-fluorobenzoyl)-1,2-oxazole-3-carboxylate
Description
Ethyl (2-fluorobenzoyl)acetate is a technical grade compound with the linear formula FC6H4COCH2CO2C2H5 . It has a molecular weight of 210.20 . It may be used in chemical synthesis .
Molecular Structure Analysis
The molecular structure of Ethyl (2-fluorobenzoyl)acetate is represented by the linear formula FC6H4COCH2CO2C2H5 . The molecular weight is 210.20 .Physical And Chemical Properties Analysis
Ethyl (2-fluorobenzoyl)acetate is a liquid at 20 degrees Celsius . It has a refractive index of 1.516 and a density of 1.164 g/mL at 25 °C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate is a precursor in the synthesis of various trifluoromethyl heterocycles, including oxazoles, through carbene insertion reactions, demonstrating the utility of ethyl 4-(2-fluorobenzoyl)-1,2-oxazole-3-carboxylate derivatives in creating diverse chemical structures (Honey et al., 2012).
Development of Antimicrobial Agents
Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates with 1,3-oxazole nuclei have been synthesized and showed antimicrobial, anti-lipase, and anti-urease activities, indicating their potential in developing new antimicrobial therapies (Başoğlu et al., 2013).
Creation of Thiazole Derivatives
Photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate leads to thiazole-5-carboxylate esters, showcasing the compound's role in synthesizing thiazole derivatives, which are valuable in various pharmaceutical applications (Fong et al., 2004).
Antitumor Activity
Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate derivatives have shown potential in antitumor applications, with their ability to be transformed into 2-aminoalkyloxazole-4-carboxylate esters, indicating their utility in the synthesis of compounds with antitumor activity (Cox et al., 2003).
properties
IUPAC Name |
ethyl 4-(2-fluorobenzoyl)-1,2-oxazole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO4/c1-2-18-13(17)11-9(7-19-15-11)12(16)8-5-3-4-6-10(8)14/h3-7H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQFCIGFWPHFWOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC=C1C(=O)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-fluorobenzoyl)-1,2-oxazole-3-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(4-Aminopiperidin-1-yl)methyl]thiophene-2-carboxylic acid](/img/structure/B2953397.png)
![N-[(Z)-2-[4-(4-fluorophenyl)-5-(trifluoromethyl)-1,2,4-triazol-3-yl]-2-nitroethenyl]-3-methoxyaniline](/img/structure/B2953398.png)
![2-[(E)-[(2-phenylacetyl)hydrazinylidene]methyl]benzoic acid](/img/structure/B2953400.png)
![(Z)-methyl 2-(1-(3-((3-(3-methoxypropyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate](/img/structure/B2953402.png)
![4-Fluoro-2-azabicyclo[2.1.1]hexane;hydrochloride](/img/structure/B2953409.png)
